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Abstract

This guide provides a comprehensive technical overview of trans-3-octene (CAS 14919-01-8),
a key aliphatic alkene in organic synthesis. The document is structured to lead the researcher
from fundamental chemical and physical properties through to practical laboratory applications,
including synthesis, purification, and analytical characterization. Emphasis is placed on the
causality behind experimental choices and the role of this compound as a versatile building
block in the synthesis of more complex molecules, particularly within the context of
pharmaceutical research and development. This guide serves as a practical resource,
integrating established protocols, mechanistic insights, and critical safety information.

Core Identity and Physicochemical Properties

trans-3-Octene, also known as (E)-3-Octene, is an unsaturated hydrocarbon with the
molecular formula CsHie.[1][2] The "trans" or "(E)" designation specifies the stereochemistry of
the double bond, where the alkyl substituents are located on opposite sides, a configuration
that significantly influences its physical properties and reactivity compared to its cis isomer.[1] It
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is a colorless liquid with a characteristic odor, and it is insoluble in water but soluble in common
organic solvents.[1]

Key Physical and Chemical Data

A summary of essential quantitative data for trans-3-octene is presented below. This data is
critical for planning reactions, purification procedures, and safe handling.

Property Value Source(s)
CAS Registry Number 14919-01-8 [31[41[5]
Molecular Formula CsHise [11[31[5]
Molecular Weight 112.21 g/mol [5][6]
Appearance (.Zok.)rless to almost colorless IR
liquid
Boiling Point 121-123 °C (lit.) [31[41[7]
Melting Point -110 °C [3114]
Density 0.716 g/mL at 25 °C (lit.) [31[8]
Refractive Index (n20/D) 1.413 (lit.) [319]
Vapor Pressure 33 mmHg at 37.7 °C [3]
Flash Point 14 °C (57 °F) [31[7]

Synthesis and Purification Strategies

The stereoselective synthesis of trans-alkenes is a fundamental task in organic chemistry. The
choice of synthetic route is often dictated by the availability of starting materials, desired scale,
and required stereochemical purity.

Common Synthetic Routes

While various methods exist, the Wittig reaction and its modifications (e.g., the Schlosser
modification) are cornerstone techniques for generating alkenes with controlled geometry. To
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favor the formation of the thermodynamically more stable trans (E) isomer, unstabilized or
semi-stabilized ylides are typically employed.

Another powerful, though less common for this specific target, method is alkyne reduction. The
reduction of 3-octyne using sodium in liquid ammonia (a dissolving metal reduction) selectively
produces trans-3-octene. This method is highly effective for generating trans-alkenes from
internal alkynes.

A Representative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification of trans-3-octene, emphasizing the critical validation steps.
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Caption: Generalized workflow for the synthesis and quality control of trans-3-Octene.

Purification Protocol: Fractional Distillation

Given the close boiling points of cis and trans isomers of 3-octene, fractional distillation is the
preferred method for purification on a laboratory scale.

Objective: To separate trans-3-octene from its cis isomer and other impurities based on
differences in boiling point.
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Methodology:

o Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a
fractionating column (e.g., Vigreux or packed), a distillation head with a thermometer, a
condenser, and a receiving flask. Ensure all joints are properly sealed.

o Charging the Flask: Charge the crude reaction mixture into the distillation flask, adding
boiling chips or a magnetic stir bar to ensure smooth boiling. Do not fill the flask more than
two-thirds full.

o Heating: Gently heat the distillation flask using a heating mantle. The goal is to establish a
slow, steady rate of distillation.

o Equilibration: Allow the vapor to slowly rise through the fractionating column. This allows for
the establishment of a temperature gradient and the separation of components.

o Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that
distills at the boiling point of trans-3-octene (approx. 121-123 °C). Discard any initial lower-
boiling forerun and stop the distillation before higher-boiling impurities begin to distill.

» Validation: Analyze the collected fraction(s) by Gas Chromatography (GC) to confirm purity
and isomeric ratio.

Spectroscopic and Analytical Characterization

Confirming the identity and purity of trans-3-octene is a critical, self-validating step in any
synthetic protocol. The primary techniques employed are Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-
MS).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups. For trans-
3-octene, the most diagnostic feature is the C-H out-of-plane bending vibration for a trans-
disubstituted alkene.

» Key Absorptions:
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o ~3010 cm~1: =C-H stretch (vinylic C-H)
o ~1670 cm~1: C=C stretch (often weak for symmetrical trans-alkenes)

o ~965 cm~1: =C-H bend (out-of-plane, characteristic and strong for trans-alkenes)

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR provide detailed structural information.

e 1H NMR: The vinylic protons (on the double bond) of trans-3-octene will appear as a
multiplet around 5.4 ppm. The large coupling constant (J = 15 Hz) between these two
protons is definitive proof of the trans stereochemistry. The aliphatic protons will appear as
multiplets in the upfield region (approx. 0.9-2.1 ppm).

e 13C NMR: The vinylic carbons will appear in the downfield region, typically between 120-140
ppm. The eight distinct carbon environments will result in eight signals in the proton-
decoupled spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is invaluable for assessing purity and confirming molecular weight.

e GC: The retention time under a standard set of conditions can help identify the compound.
More importantly, it can effectively separate cis and trans isomers, allowing for the
determination of the isomeric purity of the sample.

» MS: Electron ionization will lead to fragmentation of the molecule. The molecular ion peak
(M*) will be observed at m/z = 112, confirming the molecular weight. The fragmentation
pattern provides a chemical fingerprint that can be compared against spectral libraries like
those from NIST.[5]

Key Chemical Reactions and Mechanistic Insights

The reactivity of trans-3-octene is dominated by the electron-rich carbon-carbon double bond,
making it a substrate for a wide variety of addition reactions. Its use in organic synthesis is a
direct result of this reactivity.[1]
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Epoxidation

The conversion of the alkene to an epoxide is a crucial transformation, as epoxides are
versatile intermediates for synthesizing diols, amino alcohols, and other valuable motifs in drug
development.

Mechanism: The reaction with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-
CPBA), proceeds via a concerted mechanism where the peroxy oxygen is delivered to the
same face of the double bond. For a trans-alkene, this results in a trans-epoxide.

Reactants

Transition State
m-CPBA

— .

trans-3-Octene

Click to download full resolution via product page

Caption: Reaction pathway for the epoxidation of trans-3-Octene with m-CPBA.

Dihydroxylation

The synthesis of diols from alkenes can be achieved with stereochemical control.

» syn-Dihydroxylation: Using reagents like osmium tetroxide (OsQa) or cold, dilute potassium
permanganate (KMnOa) results in the addition of two hydroxyl groups to the same face of the
double bond, producing a racemic mixture of (3R,4S)- and (3S,4R)-octane-3,4-diol.

 anti-Dihydroxylation: This is achieved via a two-step process: epoxidation followed by acid-
catalyzed ring-opening of the epoxide. This pathway yields a racemic mixture of (3R,4R)-
and (3S,4S)-octane-3,4-diol.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1194795/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trans-3-octene-cas-14919-01-8
https://www.benchchem.com/product/b1194795/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-3-octene-cas-14919-01-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Organic Synthesis and Drug
Development

trans-3-Octene serves as a fundamental C8 building block.[10] Its primary utility lies in its
function as a simple, well-defined starting material for constructing more complex molecular
scaffolds.

« Oligomerization: It has been used in studies investigating the oligomerization of C8 alkenes
to produce liquid hydrocarbon transportation fuels.[8][9]

e Precursor to Chiral Molecules: Asymmetric versions of the reactions described above (e.g.,
Sharpless asymmetric dihydroxylation or epoxidation) can convert the achiral trans-3-
octene into valuable chiral intermediates, which are foundational in modern drug synthesis.

» Metathesis Reactions: Alkene metathesis provides a powerful tool for C-C bond formation.
trans-3-Octene can participate in cross-metathesis reactions with other alkenes to generate
new, more complex unsaturated systems.

Safety, Handling, and Storage

trans-3-Octene is a highly flammable liquid and vapor.[3][6][7] It may be fatal if swallowed and
enters the airways due to its aspiration hazard.[6][7] It can also cause irritation to the eyes and
respiratory system.[11]

e Handling:

o

Work in a well-ventilated area or a chemical fume hood.[11]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.[7][11]

[¢]

Use explosion-proof electrical equipment.[11]

[e]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[11]

e Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

o Some suppliers recommend storing under an inert gas as it may be air-sensitive.[7]

o First Aid:
o If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[7][11]
o In Case of Fire: Use appropriate media for extinguishing (e.g., dry chemical, COz, foam).

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this
chemical.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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